Cas no 1804351-10-7 (Methyl 4-methoxy-6-nitro-3-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 4-methoxy-6-nitro-3-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804351-10-7
• MF: C₁₀H₉F₃N₂O₆
• MW: 310.183473348618
• CID: 4838564
• Update Time: 2025-05-20

Methyl 4-methoxy-6-nitro-3-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methoxy-6-nitro-3-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C10H9F3N2O6/c1-19-6-4-7(15(17)18)14-5(3-8(16)20-2)9(6)21-10(11,12)13/h4H,3H2,1-2H3
• InChI Key： IKXFUCJHDGBHEC-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=C([N+](=O)[O-])N=C1CC(=O)OC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• XLogP3: 2
• Topological Polar Surface Area: 104

Additional information on Methyl 4-methoxy-6-nitro-3-(trifluoromethoxy)pyridine-2-acetate

Methyl 4-methoxy-6-nitro-3-(trifluoromethoxy)pyridine-2-acetate: A Comprehensive Overview

The compound Methyl 4-methoxy-6-nitro-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804351-10-7) is a highly specialized organic compound with significant applications in various fields, particularly in the realm of chemical synthesis and material science. This compound is characterized by its complex molecular structure, which includes a pyridine ring substituted with multiple functional groups, including a methoxy group, a nitro group, a trifluoromethoxy group, and an acetate ester. These substituents confer unique chemical properties and reactivity to the molecule, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of Methyl 4-methoxy-6-nitro-3-(trifluoromethoxy)pyridine-2-acetate in the development of advanced materials, such as high-performance polymers and optoelectronic devices. The trifluoromethoxy group, in particular, has been shown to enhance the electronic properties of the molecule, making it suitable for applications in organic electronics. Researchers have also explored its role as an intermediate in the synthesis of bioactive compounds, including potential drug candidates for treating various diseases.

The synthesis of Methyl 4-methoxy-6-nitro-3-(trifluoromethoxy)pyridine-2-acetate involves a multi-step process that typically begins with the preparation of the pyridine ring. The introduction of the methoxy and nitro groups is achieved through standard substitution reactions, while the trifluoromethoxy group is introduced via nucleophilic aromatic substitution. The final step involves the esterification of the hydroxyl group on the pyridine ring to form the acetate ester. This synthesis pathway has been optimized in recent years to improve yield and reduce costs, making the compound more accessible for large-scale applications.

One of the most promising applications of Methyl 4-methoxy-6-nitro-3-(trifluoromethoxy)pyridine-2-acetate is in the field of drug discovery. Its unique combination of functional groups makes it an ideal candidate for use as a lead compound in medicinal chemistry. For instance, researchers have investigated its potential as an anti-inflammatory agent due to its ability to inhibit certain enzymes involved in inflammatory pathways. Additionally, its nitro group has been shown to exhibit cytotoxic activity against cancer cells, suggesting its potential as an antitumor agent.

In terms of environmental impact, Methyl 4-methoxy-6-nitro-3-(trifluoromethoxy)pyridine-2-acetate has been studied for its biodegradability and toxicity profiles. Recent studies indicate that while the compound is not inherently toxic at low concentrations, its persistence in aquatic environments requires careful consideration when handling and disposing of this compound. Regulatory agencies have established guidelines for its safe use and disposal to minimize environmental risks.

The study of Methyl 4-methoxy-6-nitro-3-(trifluoromethoxy)pyridine-2-acetate has also contributed significantly to our understanding of heterocyclic chemistry. Its complex structure provides an excellent platform for exploring various reaction mechanisms, such as nucleophilic aromatic substitution and electrophilic substitution. These insights have led to advancements in synthetic methodologies that are now widely used in organic chemistry.

Moreover, Methyl 4-methoxy-6-nitro-3-(trifluoromethoxy)pyridine-2-acetate has found applications in materials science, particularly in the development of advanced polymers and composites. Its ability to act as a versatile building block allows chemists to design materials with tailored properties, such as high thermal stability or enhanced mechanical strength. This has made it a valuable component in industries ranging from aerospace to electronics.

In conclusion, Methyl 4-methoxy-6-nitro-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804351